Cas no 1694805-91-8 (tert-Butyl 5-amino-2-chloronicotinate)

• Product Name: tert-Butyl 5-amino-2-chloronicotinate
• CAS No: 1694805-91-8
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 6211837
• PubChem ID: 108165709
• Update Time: 2024-01-11

tert-Butyl 5-amino-2-chloronicotinate Chemical and Physical Properties

Names and Identifiers

• EN300-4516136
• tert-Butyl 5-amino-2-chloronicotinate
• 1694805-91-8
• tert-butyl 5-amino-2-chloropyridine-3-carboxylate

• Inchi： 1S/C10H13ClN2O2/c1-10(2,3)15-9(14)7-4-6(12)5-13-8(7)11/h4-5H,12H2,1-3H3
• InChI Key： KNCPTRNMVDSFGM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CN=1)N)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 228.0665554g/mol
• Monoisotopic Mass: 228.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 65.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids